Cas no 824959-72-0 (Methanone, (4-ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)-)

Methanone, (4-ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)- structure
824959-72-0 structure
Product Name:Methanone, (4-ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)-
CAS No:824959-72-0
MF:C25H25NO
MW:355.472106695175
CID:689788
PubChem ID:45268706
Update Time:2025-04-19

Methanone, (4-ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)-
    • (4-ethylnaphthalen-1-yl)-(2-methyl-1-propylindol-3-yl)methanone
    • JWH-211
    • DTXSID30669866
    • 1-Methanone, (4-ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)-
    • BDBM50414034
    • (4-Ethyl-1-naphthalenyl)(2-methyl-1-propyl-1H-indol-3-yl)methanone
    • WZL2D4Z9Y5
    • CHEMBL562350
    • UNII-WZL2D4Z9Y5
    • (4-ethylnaphthalen-1-yl)(2-methyl-1-propyl-1H-indol-3-yl)methanone
    • SCHEMBL6332169
    • 824959-72-0
    • Inchi: 1S/C25H25NO/c1-4-16-26-17(3)24(22-12-8-9-13-23(22)26)25(27)21-15-14-18(5-2)19-10-6-7-11-20(19)21/h6-15H,4-5,16H2,1-3H3
    • InChI Key: DGMWDWZKLFRCMQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(CC)=C2C=CC=CC=12)C1C2C=CC=CC=2N(CCC)C=1C

Computed Properties

  • Exact Mass: 355.194
  • Monoisotopic Mass: 355.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22A^2
  • XLogP3: 6.6
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